Cas no 1807208-60-1 (3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone)

• Product Name: 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone
• CAS No: 1807208-60-1
• MF: C₁₀H₆F₆O₂
• MW: 272.143864154816
• CID: 4962381
• Update Time: 2025-05-22

3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

• 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone

• Inchi： 1S/C10H6F6O2/c1-4(17)5-2-3-6(9(11,12)13)7(8(5)18)10(14,15)16/h2-3,18H,1H3
• InChI Key： UFNRKZPTYRNKBZ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(C)=O)C=CC=1C(F)(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3

Additional information on 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone

3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone (CAS No. 1807208-60-1)

3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone is a highly specialized organic compound with the CAS registry number 1807208-60-1. This compound belongs to the class of acetophenones, which are aromatic ketones with a hydroxyl group and trifluoromethyl substituents at specific positions on the benzene ring. The structure of this compound is characterized by a phenyl group substituted with two trifluoromethyl groups at the 3' and 4' positions and a hydroxyl group at the 2' position, along with an acetophenone moiety.

The synthesis of 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired regioselectivity and yield. Recent advancements in synthetic chemistry have enabled more efficient methods for constructing such complex molecules, leveraging catalytic systems and advanced purification techniques.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 350°C. Its solubility in common solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for various analytical techniques including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

The application of 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone spans across multiple fields, particularly in pharmaceutical research where it serves as a valuable intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential as a precursor for developing novel anti-inflammatory agents due to its unique electronic properties and ability to modulate cellular signaling pathways.

In addition to its role in drug discovery, this compound has also found utility in agrochemicals, where it demonstrates promising activity as a fungicide. Research conducted in controlled laboratory settings has shown that it can effectively inhibit the growth of pathogenic fungi without causing significant toxicity to non-target organisms, making it a candidate for further development in agricultural applications.

The environmental fate and toxicity of 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone have been subjects of recent investigations. Studies indicate that it undergoes biodegradation under aerobic conditions, with a half-life of approximately 7 days in soil environments. Its acute toxicity profile suggests low risk to aquatic life, with LC50 values exceeding 1 mg/L, which aligns with regulatory standards for environmental safety.

In conclusion, CAS No. 1807208-60-1, or 3',4'-Bis(trifluoromethyl)-2'-hydroxyacetophenone, represents a significant advancement in modern organic chemistry. Its versatile structure and favorable physicochemical properties make it an invaluable tool in various scientific disciplines, from drug discovery to agrochemical development. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an increasingly important role in both academic and industrial settings.